Cas no 1333695-19-4 (2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol)

2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol is a cyclobutane derivative featuring a hydroxyl group and an isobutoxy substituent on a dimethyl-substituted ring. This compound exhibits structural rigidity due to the cyclobutane core, which enhances its stability and potential utility in synthetic applications. The presence of both polar (hydroxyl) and nonpolar (isobutoxy) functional groups imparts balanced solubility properties, making it suitable for use in organic synthesis and as an intermediate in pharmaceuticals or fine chemicals. Its sterically hindered structure may also contribute to selective reactivity in catalytic processes. The compound's defined stereochemistry and functional group arrangement offer opportunities for further derivatization, enabling tailored modifications for specific research or industrial needs.
2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol structure
1333695-19-4 structure
Product Name:2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
CAS No:1333695-19-4
MF:C10H20O2
MW:172.264603614807
MDL:MFCD19686438
CID:4588826
PubChem ID:53621924
Update Time:2025-07-02

2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
    • Z1250132769
    • 2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
    • MDL: MFCD19686438
    • Inchi: 1S/C10H20O2/c1-7(2)6-12-9-5-8(11)10(9,3)4/h7-9,11H,5-6H2,1-4H3
    • InChI Key: KDSKQVLSVNTWCU-UHFFFAOYSA-N
    • SMILES: O(CC(C)C)C1CC(C1(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5

2,2-Dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D478323-10mg
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4
10mg
$ 50.00 2022-06-05
TRC
D478323-50mg
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4
50mg
$ 185.00 2022-06-05
TRC
D478323-100mg
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4
100mg
$ 275.00 2022-06-05
Enamine
EN300-82131-0.05g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
0.05g
$92.0 2025-02-20
Enamine
EN300-82131-0.1g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
0.1g
$138.0 2025-02-20
Enamine
EN300-82131-0.25g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
0.25g
$196.0 2025-02-20
Enamine
EN300-82131-0.5g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
0.5g
$310.0 2025-02-20
Enamine
EN300-82131-1.0g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
1.0g
$397.0 2025-02-20
Enamine
EN300-82131-2.5g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
2.5g
$776.0 2025-02-20
Enamine
EN300-82131-5.0g
2,2-dimethyl-3-(2-methylpropoxy)cyclobutan-1-ol
1333695-19-4 95.0%
5.0g
$1149.0 2025-02-20
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